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Compound of Interest |

Compound Name: 5,5'-Dehydrodivanillate
CAS No.: 2134-90-9
Cat. No.: B1216461
- 7

Executive Summary & Operational Classification

Immediate Action Required: 5,5'-Dehydrodivanillate (CAS: 2134-90-9 / 14992-62-2 for related
forms) is a polyphenolic dicarboxylic acid derivative. For disposal purposes, it must be
classified as Non-Halogenated Organic Chemical Waste.

Hazard Classification: Irritant (Skin/Eye/Respiratory).[1][2]

Waste Stream: Organic Solids (if pure) or Non-Halogenated Organic Solvents (if in solution).

Prohibited: Do NOT discharge into municipal sewer systems or trash.

Destruction Method: High-temperature incineration at a licensed facility.

Chemical Profile & Waste Characterization

Effective disposal requires understanding the physicochemical properties that dictate solubility
and reactivity during waste consolidation.
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Property Data Operational Implication

) ) ) o ) Stable aromatic backbone;
Chemical Structure Biphenyl dimer of vanillic acid ] ] o
resistant to mild oxidation.

) ) Weakly acidic. Soluble in basic
) Phenolic -OH, Carboxylic - ) )
Functional Groups agueous solutions (forming
COOH
salts).

Generates dust; requires
Physical State Solid (Powder/Crystalline) respiratory protection during
transfer.

) o Do not use water for spill
. Low in water; High in DMSO, i )
Solubility ) cleanup unless pH is adjusted
Ethanol, alkaline pH 8
>8.

Can be stored in standard
Stability Stable under normal conditions  waste drums without

polymerization risk.

Waste Segregation & Disposal Protocols
Solid Waste (Pure Substance)

Scenario: Expired reagent, excess synthesis product, or contaminated solids (weigh boats,
gloves).

e Containment: Collect solid waste in a wide-mouth HDPE (High-Density Polyethylene) jar.
o Labeling: Affix a hazardous waste label with the following constituents:

o Chemical Name: 5,5'-Dehydrodivanillic acid (or Dehydrodivanillate).[2][3]

o Hazard Check: Irritant.[1][4][5]

e Segregation: Keep separate from strong oxidizers (e.g., nitrates, perchlorates) to prevent
exothermic reactions.

Liquid Waste (Solutions & Mother Liquors)
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Scenario: HPLC effluent, reaction mixtures, or cleaning solvents.
« Organic Solvent Solutions (e.g., in Ethanol, DMSO):
o Consolidate into the Non-Halogenated Organic Solvent stream.

o Ensure the container is rated for the solvent (e.g., solvent safety cans or glass bottles with
PTFE-lined caps).

o Aqueous Solutions (Buffered/Alkaline):
o If the compound is dissolved in a basic aqueous buffer, check local EHS regulations.

o Preferred: Adjust pH to neutral (pH 6-8) and dispose of as Aqueous Chemical Waste (often
requires incineration due to phenolic content).

o Precipitation Option: Acidify the solution (pH < 3) to precipitate the 5,5'-dehydrodivanillic
acid. Filter the solid (dispose as Solid Waste) and neutralize the filtrate. This reduces the

volume of hazardous liquid waste.

Decision Logic for Disposal

The following workflow illustrates the decision-making process for segregating 5,5'-

Dehydrodivanillate waste.
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Waste Generation:

5,5'-Dehydrodivanillate

Physical State?
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Solid / Powder Liquid / Solution

DISPOSAL A:
Solid Hazardous Waste Solvent Type?
(Incineration)
Organic Solvent Aqueous Buffer
(DMSO, MeOH, Etc.) (pH > 7)

ontains Phenolics

Contains Halogens? DISPOSAL D:

(DCM, Chloroform)

Aqueous Chemical Waste
(Do NOT Drain Pour)

Contains Cl, F, Br

Yes No

DISPOSAL C: DISPOSAL B:

Halogenated Organic
Waste Stream

Non-Halogenated Organic
Waste Stream
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Figure 1: Waste segregation decision tree for 5,5'-Dehydrodivanillate ensuring compliance
with standard chemical hygiene plans.

Emergency Contingencies: Spill Management

Core Principle: Containment followed by wet-method cleanup to prevent dust inhalation.[6]
Dry Spill (Powder)
o PPE Upgrade: Wear N95 respirator or P100 mask, nitrile gloves, and safety goggles.

e Suppression: Do not sweep dry.[6] Cover the spill with damp paper towels or an oil-
impregnated sweeping compound to suppress dust generation.

o Collection: Scoop the damp material into a sealable plastic bag or wide-mouth jar.

» Surface Decontamination: Wipe the area with a dilute alkaline solution (e.g., 1% Sodium
Bicarbonate) to solubilize residues, followed by a water rinse.

Liquid Spill

o Absorb: Use vermiculite, sand, or commercial non-combustible absorbent pads.

e Neutralize: If the solution is highly acidic or basic, neutralize cautiously before final collection.
» Disposal: Place all absorbent materials into the Solid Hazardous Waste stream.

Regulatory & Compliance Context

While specific regulations vary by jurisdiction, 5,5'-Dehydrodivanillate falls under general
"Organic Chemical" regulations.

e US (RCRA): Not specifically P- or U-listed. However, it must be characterized. If dissolved in
a flammable solvent (Flash point < 60°C), it carries the D001 (Ignitable) code. If toxic
solvents (e.g., Chloroform) are used, it carries D022.

e EU (REACH): Handle as a substance of "Warning" severity (H315, H319).[2] Waste code 16
05 08 (discarded organic chemicals consisting of or containing hazardous substances).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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